Cas no 1343351-48-3 (3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine)

• Product Name: 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine
• CAS No: 1343351-48-3
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5743922
• PubChem ID: 62733785
• Update Time: 2025-10-23

3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1343351-48-3
• 3-fluoro-N-(2-methoxyethyl)pyridin-2-amine
• AKOS012026817
• EN300-1659351
• 2-Pyridinamine, 3-fluoro-N-(2-methoxyethyl)-
• 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine

• Inchi： 1S/C8H11FN2O/c1-12-6-5-11-8-7(9)3-2-4-10-8/h2-4H,5-6H2,1H3,(H,10,11)
• InChI Key： HFWFFTLMVDPDNT-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1NCCOC

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 253.8±35.0 °C(Predicted)
• pka: 4.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine

3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine (CAS No. 1343351-48-3): A Comprehensive Overview

3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine (CAS No. 1343351-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative exhibits unique chemical properties due to the presence of both a fluorine atom and a methoxyethylamine substituent, making it a valuable intermediate in drug discovery and material science applications.

The molecular structure of 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine features a pyridine ring with strategic modifications that enhance its reactivity and binding characteristics. The fluorine atom at the 3-position significantly influences the compound's electronic properties, while the 2-methoxyethylamine side chain contributes to its solubility profile and potential for hydrogen bonding. These structural features make it particularly interesting for researchers developing small molecule inhibitors and pharmacological probes.

Recent studies have highlighted the potential of fluorinated pyridine derivatives like 1343351-48-3 in addressing current challenges in medicinal chemistry. The compound's ability to modulate biological targets while maintaining favorable pharmacokinetic properties aligns with the growing demand for next-generation therapeutics with improved efficacy and safety profiles. Its structural motif appears in several patent applications related to kinase inhibitors and central nervous system active compounds.

The synthesis of 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Researchers have developed optimized protocols for its preparation, focusing on atom economy and green chemistry principles. These advancements respond to the pharmaceutical industry's increasing emphasis on sustainable synthetic methodologies and process intensification.

In material science applications, 1343351-48-3 has shown promise as a building block for functionalized polymers and coordination complexes. The compound's ability to participate in various chemical transformations while maintaining structural integrity makes it valuable for creating advanced materials with tailored properties. This aligns with current research trends focusing on smart materials and molecular electronics.

The analytical characterization of 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine employs sophisticated techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into the compound's structural features and purity, which are essential for research applications. Recent advancements in analytical instrumentation have significantly improved the ability to study such complex molecules in greater detail.

Market demand for fluorinated heterocycles like 1343351-48-3 continues to grow, driven by their expanding applications in life sciences and specialty chemicals. The compound's unique combination of properties positions it well to address current challenges in drug discovery and material innovation. Suppliers have responded by developing scalable production processes to meet the needs of research institutions and industrial partners.

From a regulatory perspective, 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine is subject to standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory practices should be followed when working with this compound. The growing emphasis on chemical safety and responsible research has led to improved handling guidelines for such research chemicals.

Future research directions for 1343351-48-3 include exploring its potential in catalysis, supramolecular chemistry, and as a scaffold for bioactive compound libraries. The compound's versatility makes it an attractive subject for interdisciplinary studies combining chemistry, biology, and materials science. These investigations align with broader scientific efforts to develop multifunctional molecular systems for diverse applications.

The intellectual property landscape surrounding 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine reflects its commercial potential, with several patents describing its use in various applications. This legal protection encourages continued investment in research while ensuring proper recognition of innovation. The balance between IP protection and scientific collaboration remains an important consideration for researchers working with this compound.

In conclusion, 3-Fluoro-n-(2-methoxyethyl)pyridin-2-amine (CAS No. 1343351-48-3) represents an important class of fluorinated heterocyclic compounds with wide-ranging applications in pharmaceutical research and material science. Its unique structural features and chemical properties continue to inspire innovative research across multiple disciplines. As scientific understanding of such compounds deepens, their potential to contribute to solutions for current challenges in healthcare and technology becomes increasingly apparent.